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Compound of Interest

1-Bromo-4-butoxy-2,3-
Compound Name:
difluorobenzene

Cat. No.: B1341800

Technical Guide: 1-Bromo-4-butoxy-2,3-
difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-butoxy-2,3-
difluorobenzene, a halogenated organic compound of interest in medicinal chemistry and
materials science. This document details its molecular properties, a potential synthetic pathway
with experimental protocols, and a visualization of its synthesis.

Core Compound Data

The fundamental molecular properties of 1-Bromo-4-butoxy-2,3-difluorobenzene and its
immediate precursor are summarized below.
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Compound Name

1-Bromo-4-butoxy-2,3-
difluorobenzene

CAS Number 247176-22-3 [1]
Molecular Formula C1o0H11BrrF20
Molecular Weight 265.09 g/mol

Precursor Name

4-Bromo-2,3-difluorophenol

CAS Number 144292-32-0 [2]
Molecular Formula CeH3BrrF20 [2]
Molecular Weight 208.99 g/mol [2]

Synthetic Protocols

A direct, peer-reviewed synthesis protocol for 1-Bromo-4-butoxy-2,3-difluorobenzene is not

readily available in the public domain. However, a plausible and efficient two-step synthesis can

be proposed, starting from 4-bromo-2,3-difluoroanisole. The first step involves the

demethylation of 4-bromo-2,3-difluoroanisole to yield the key intermediate, 4-bromo-2,3-

difluorophenol[2]. The second step is a standard Williamson ether synthesis to introduce the

butyl group.

Step 1: Synthesis of 4-Bromo-2,3-difluorophenol

This procedure outlines the demethylation of 1-bromo-2,3-difluoro-4-methoxybenzene to

produce 4-bromo-2,3-difluorophenol[2].

Materials:

e 1-Bromo-2,3-difluoro-4-methoxybenzene

e Dichloromethane (DCM)

e Boron tribromide (BBr3) solution (1 M in DCM)
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e Saturated aqueous sodium bicarbonate solution
e Anhydrous sodium sulfate

Procedure:

A solution of 1-bromo-2,3-difluoro-4-methoxybenzene (3 g, 13.45 mmol) in dichloromethane
(30 mL) is stirred and cooled to -20 °C.[2]

e A1l M solution of boron tribromide in dichloromethane (26.9 mL, 26.9 mmol) is added
dropwise over 10 minutes.[2]

e The cooling bath is removed, and the reaction mixture is stirred at room temperature for 12
hours.[2]

o The mixture is then cooled to 10 °C, and the reaction is quenched by the careful addition of a
saturated aqueous sodium bicarbonate solution (100 mL).[2]

o The mixture is diluted with dichloromethane (150 mL), and the organic layer is separated.[2]

e The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced
pressure to yield 4-bromo-2,3-difluorophenol.[2]

Step 2: Synthesis of 1-Bromo-4-butoxy-2,3-
difluorobenzene (Proposed)

This proposed protocol utilizes the Williamson ether synthesis for the butylation of 4-bromo-2,3-
difluorophenol.

Materials:

4-Bromo-2,3-difluorophenol

1-Bromobutane (or other butyl halides)

A suitable base (e.g., potassium carbonate, sodium hydride)

A suitable polar aprotic solvent (e.g., acetone, dimethylformamide)
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Procedure:

e To a solution of 4-bromo-2,3-difluorophenol in the chosen solvent, add the base (e.g., 1.5
equivalents of potassium carbonate).

 Stir the mixture at room temperature for 30 minutes to facilitate the formation of the
phenoxide.

e Add 1-bromobutane (1.2 equivalents) to the reaction mixture.

o Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

e Upon completion, cool the reaction to room temperature and filter off any inorganic salts.
» Remove the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel to obtain 1-Bromo-4-
butoxy-2,3-difluorobenzene.

Synthetic Pathway Visualization

The following diagram illustrates the two-step synthesis of 1-Bromo-4-butoxy-2,3-
difluorobenzene from 4-bromo-2,3-difluoroanisole.
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Step 1: Demethylation

4-Bromo-2,3-difluoroanisole

BBr3, DCM
-20°C to RT, 12h

y

4-Bromo-2,3-difluorophenol

Step 2: Williamson Ether Synthesis (Proposed)

1-Bromobutane, K2CO3
Acetone, Reflux

y

1-Bromo-4-butoxy-2,3-difluorobenzene

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-4-butoxy-2,3-difluorobenzene.
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This guide provides foundational information for researchers working with 1-Bromo-4-butoxy-
2,3-difluorobenzene. The proposed synthetic route offers a viable method for its preparation,
enabling further investigation into its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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